Cas no 651048-12-3 (1,4-Benzenediamine, N,N'-bis[4-[(2-nitrophenyl)amino]phenyl]-)

• Product Name: 1,4-Benzenediamine, N,N'-bis[4-[(2-nitrophenyl)amino]phenyl]-
• CAS No: 651048-12-3
• MF: C₃₀H₂₄N₆O₄
• MW: 532.549365997314
• CID: 407204
• PubChem ID: 71377121
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-bis[4-[(2-nitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[4-[(2-nitrophenyl)amino]phenyl]-
• 1-N,4-N-bis[4-(2-nitroanilino)phenyl]benzene-1,4-diamine
• DTXSID90799779
• N~4~,N~4'~-(1,4-Phenylene)bis[N~1~-(2-nitrophenyl)benzene-1,4-diamine]
• 651048-12-3

• Inchi： 1S/C30H24N6O4/c37-35(38)29-7-3-1-5-27(29)33-25-17-13-23(14-18-25)31-21-9-11-22(12-10-21)32-24-15-19-26(20-16-24)34-28-6-2-4-8-30(28)36(39)40/h1-20,31-34H
• InChI Key： UFRDILUHHCSIOV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NC1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 532.18612
• Monoisotopic Mass: 532.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 134.4